1,3-dimethyl 2-(3-oxobutyl)propanedioate
Overview
Description
1,3-Dimethyl 2-(3-oxobutyl)propanedioate, also known as 3-Methyl-2-buten-1-ol, is a carboxylic acid ester that is widely used in the synthesis of various compounds, including pharmaceuticals and other chemicals. It is a colorless, volatile liquid with a sweet, fruity odor and is highly flammable. It is soluble in water and is insoluble in organic solvents. Due to its low boiling point, it is a common solvent for many organic reactions.
Mechanism of Action
The mechanism of action of 1,3-dimethyl 2-(3-oxobutyl)propanedioate is not well understood. It is believed to interact with cellular membranes, altering their permeability and allowing for the transport of other molecules across the membrane. It has also been suggested that it may act as an antagonist of certain enzymes, leading to the inhibition of certain metabolic pathways.
Biochemical and Physiological Effects
1,3-Dimethyl 2-(3-oxobutyl)propanedioate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as inhibit certain enzymes. It has also been shown to affect the permeability of cell membranes, leading to the transport of other molecules across the membrane.
Advantages and Limitations for Lab Experiments
1,3-Dimethyl 2-(3-oxobutyl)propanedioate has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is its low boiling point, which allows for the use of lower temperatures in the reaction. Additionally, its low cost and availability make it an attractive option for laboratory use. However, its flammability and volatility can make it dangerous to use in the laboratory.
Future Directions
1,3-Dimethyl 2-(3-oxobutyl)propanedioate has a number of potential future applications. It could be used in the development of new pharmaceuticals and other compounds with potential therapeutic applications. Additionally, it could be used in the development of new materials with improved properties, such as increased solubility or increased stability. It could also be used in the synthesis of compounds with potential applications in the food and cosmetics industries. Finally, it could be used in the development of new catalysts for use in organic synthesis.
Synthesis Methods
1,3-Dimethyl 2-(3-oxobutyl)propanedioate is synthesized via a reaction between 3-methyl-2-butanol and acetic acid. The reaction is typically performed in the presence of a catalyst, such as sulfuric acid, and is exothermic. The reaction is typically conducted at a temperature of 80-90°C and is complete within 1-2 hours.
Scientific Research Applications
1,3-Dimethyl 2-(3-oxobutyl)propanedioate has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of biologically active compounds, such as antifungal agents and antibiotics. It has also been used in the synthesis of compounds with potential applications in cancer therapy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl 2-(3-oxobutyl)propanedioate involves the condensation of 2-methylacetoacetate with ethyl oxalate, followed by alkylation with methyl iodide and hydrolysis of the resulting ester.", "Starting Materials": [ "2-methylacetoacetate", "ethyl oxalate", "methyl iodide", "sodium hydroxide", "water", "ether" ], "Reaction": [ "Step 1: Condensation of 2-methylacetoacetate with ethyl oxalate in the presence of sodium ethoxide to form 1,3-dimethyl 2-ethyl 4-oxobutanoate.", "Step 2: Alkylation of the ester with methyl iodide in the presence of potassium carbonate to form 1,3-dimethyl 2-methyl 4-oxobutanoate.", "Step 3: Hydrolysis of the ester with sodium hydroxide in water to form 1,3-dimethyl 2-methyl 4-oxobutanoic acid.", "Step 4: Esterification of the acid with ethanol in the presence of sulfuric acid to form 1,3-dimethyl 2-methyl 4-oxobutanoate.", "Step 5: Alkylation of the ester with methyl iodide in the presence of potassium carbonate to form 1,3-dimethyl 2-(3-oxobutyl)propanedioate." ] } | |
CAS RN |
59104-44-8 |
Product Name |
1,3-dimethyl 2-(3-oxobutyl)propanedioate |
Molecular Formula |
C9H14O5 |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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